N,N-Dimethyl-p-phenylenediamine
N,N-Dimethyl-p-phenylenediamine
Dimethyl-p-phenylenediamine is a colorless to reddish-violet solid. Used in the production of methylene blue and photographic developer. Used as a chemical intermediate for dyes and diazonium chloride salts and as an analytical reagent to detect chloroamine in water. (EPA, 1998)
N,N-dimethyl-1,4-phenylenediamine is a substituted aniline and a diamine.
N,N-dimethyl-1,4-phenylenediamine is a substituted aniline and a diamine.
Brand Name:
Vulcanchem
CAS No.:
99-98-9
VCID:
VC0046274
InChI:
InChI=1S/C8H12N2/c1-10(2)8-5-3-7(9)4-6-8/h3-6H,9H2,1-2H3
SMILES:
CN(C)C1=CC=C(C=C1)N
Molecular Formula:
C8H12N2
Molecular Weight:
136.19 g/mol
N,N-Dimethyl-p-phenylenediamine
CAS No.: 99-98-9
Reference Standards
VCID: VC0046274
Molecular Formula: C8H12N2
Molecular Weight: 136.19 g/mol
CAS No. | 99-98-9 |
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Product Name | N,N-Dimethyl-p-phenylenediamine |
Molecular Formula | C8H12N2 |
Molecular Weight | 136.19 g/mol |
IUPAC Name | 4-N,4-N-dimethylbenzene-1,4-diamine |
Standard InChI | InChI=1S/C8H12N2/c1-10(2)8-5-3-7(9)4-6-8/h3-6H,9H2,1-2H3 |
Standard InChIKey | BZORFPDSXLZWJF-UHFFFAOYSA-N |
SMILES | CN(C)C1=CC=C(C=C1)N |
Canonical SMILES | CN(C)C1=CC=C(C=C1)N |
Boiling Point | 504 °F at 760 mm Hg (EPA, 1998) 263.0 °C 263 °C |
Colorform | Reddish-violet crystals Needles from benzene |
Density | 1.036 at 68 °F (EPA, 1998) 1.036 g/cu cm at 20 °C |
Flash Point | 195 °F (NTP, 1992) 91.00 °C (195.80 °F) - closed cup 90 °C |
Melting Point | 106 to 127 °F (EPA, 1998) 53.0 °C 53 °C; also stated as 41 °C |
Physical Description | Dimethyl-p-phenylenediamine is a colorless to reddish-violet solid. Used in the production of methylene blue and photographic developer. Used as a chemical intermediate for dyes and diazonium chloride salts and as an analytical reagent to detect chloroamine in water. (EPA, 1998) |
Description | Dimethyl-p-phenylenediamine is a colorless to reddish-violet solid. Used in the production of methylene blue and photographic developer. Used as a chemical intermediate for dyes and diazonium chloride salts and as an analytical reagent to detect chloroamine in water. (EPA, 1998) N,N-dimethyl-1,4-phenylenediamine is a substituted aniline and a diamine. |
Related CAS | 13806-04-7 (unspecified hydrochloride) 2052-46-2 (mono-hydrochloride) 24631-29-6 (oxalate[1:1]) 536-46-9 (di-hydrochloride) 536-47-0 (sulfate[1:1]) 60160-75-0 (sulfate[2:1]) 6219-73-4 (unspecified sulfate) 62778-12-5 (oxalate[2:1]) |
Shelf Life | Chemical stability: Stable under recommended storage conditions. |
Solubility | less than 1 mg/mL at 68° F (NTP, 1992) In water, 8.68X10+3 mg/L at 25 °C (est) Soluble in chloroform; very soluble in ethanol, ethyl ether, benzene; slightly soluble in ligroin Soluble in alcohol, chloroform, ethe |
Synonyms | (4-Aminophenyl)dimethylamine; 1-Amino-4-(dimethylamino)benzene; 4-(Dimethylamino)aniline; 4-(Dimethylamino)benzenamine; 4-(N,N-Dimethylamino)aniline; 4-(N,N-Dimethylamino)phenylamine; 4-Amino-N,N-dimethylaniline; C.I. 76075; DMPD; Dimethyl-p-phenylen |
Vapor Density | 4.69 (NTP, 1992) (Relative to Air) |
Vapor Pressure | 7.51X10-3 mm Hg at 25 °C (est) |
PubChem Compound | 7472 |
Last Modified | Nov 12 2021 |
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